Cas no 2172238-72-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid
• CAS No: 2172238-72-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5895793
• PubChem ID: 165555568
• Update Time: 2025-06-30

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-hydroxybutanoic acid
• EN300-1542963
• 2172238-72-9

• Inchi： 1S/C25H28N2O6/c28-15(12-23(29)30)13-26-24(31)20-10-5-11-22(20)27-25(32)33-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-4,6-9,15,20-22,28H,5,10-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： HKAAAZHACOEYIA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(NCC(CC(=O)O)O)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid (CAS No. 2172238-72-9)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid, identified by its CAS number 2172238-72-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a fluorenyl moiety, and an amino acid-like backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The Fmoc group serves as an amino protecting group, allowing for selective modification and controlled peptide elongation during solid-phase peptide synthesis (SPPS). This feature makes 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Beyond its role in peptide chemistry, the cyclopentylformamido moiety introduces rigidity to the molecular structure, which can influence the binding affinity and selectivity of the compound towards biological targets. Such structural features are often exploited in drug design to enhance pharmacokinetic properties and reduce off-target effects. The 3-hydroxybutanoic acid component further contributes to the compound's solubility and metabolic stability, making it a suitable candidate for oral administration or other bioavailability-friendly delivery systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid with greater accuracy. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. These findings are supported by experimental data demonstrating its ability to modulate key signaling pathways at the cellular level.

In particular, research has highlighted the potential of this compound as an antagonist for specific G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular communication and are implicated in numerous diseases. By selectively blocking the activity of these receptors, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid may offer therapeutic benefits in conditions such as hypertension, diabetes, and autoimmune diseases. Preliminary studies have shown promising results in animal models, indicating its potential as a lead compound for further drug development.

The structural complexity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid also makes it an attractive scaffold for derivatization and optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its pharmacological profile to improve efficacy, selectivity, and pharmacokinetic properties. This flexibility is particularly valuable in medicinal chemistry, where iterative design and testing are essential for developing novel therapeutics.

Moreover, the compound's fluorescence properties attributed to the fluorenyl moiety make it useful in various biochemical assays and imaging techniques. Fluorescent probes based on fluorene derivatives are widely employed in high-throughput screening (HTS) platforms to identify novel drug candidates. The ability to track 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid in living cells using fluorescence microscopy provides valuable insights into its mechanism of action and interaction with biological targets.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves advanced techniques such as Buchwald-Hartwig coupling reactions, which are critical for forming carbon-nitrogen bonds under mild conditions. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions during peptide assembly. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid on a larger scale.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxybutanoic acid (CAS No. 2172238-72-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.